Cas no 2094963-62-7 (3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile)

• Product Name: 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile
• CAS No: 2094963-62-7
• MF: C₁₃H₁₇N₅O₄S
• MW: 339.370180845261
• CID: 6268599
• PubChem ID: 137834013
• Update Time: 2025-07-17

3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2094963-62-7
• 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile
• (E)-3-Ethoxy-2-[4-(1H-pyrazol-5-ylsulfonyl)piperazine-1-carbonyl]prop-2-enenitrile
• Z2233048079
• EN300-6664335

• Inchi： 1S/C13H17N5O4S/c1-2-22-10-11(9-14)13(19)17-5-7-18(8-6-17)23(20,21)12-3-4-15-16-12/h3-4,10H,2,5-8H2,1H3,(H,15,16)/b11-10+
• InChI Key： ACUPBXOBIUIRLE-ZHACJKMWSA-N
• SMILES： S(C1=CC=NN1)(N1CCN(C(/C(/C#N)=C/OCC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 339.10012521g/mol
• Monoisotopic Mass: 339.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 128Ų

Additional information on 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile

Professional Introduction to Compound with CAS No. 2094963-62-7 and Product Name: 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile

The compound in question, identified by the CAS number 2094963-62-7, is a highly specialized chemical entity with a complex molecular structure. Its product name, 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile, provides a detailed insight into its chemical composition and functional groups. This compound belongs to a class of molecules that have garnered significant attention in the field of pharmaceutical research due to their potential biological activities.

At the core of this compound's structure lies a piperazine moiety, which is a six-membered aromatic heterocyclic compound containing two adjacent nitrogen atoms. Piperazines are well-known for their role in medicinal chemistry, often serving as key structural components in drugs targeting various neurological and cardiovascular disorders. The presence of a 1H-pyrazole-3-sulfonyl group further enhances the compound's complexity and suggests potential interactions with biological targets. Pyrazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties.

The ethoxy group at the 3-position of the prop-2-enenitrile backbone introduces polarity and hydrophilicity to the molecule, which can influence its solubility and bioavailability. Additionally, the nitrile group at the 2-position adds another layer of reactivity, enabling various chemical transformations that could be exploited in drug development. The overall architecture of this compound makes it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile structure has been subjected to virtual screening against multiple protein targets, revealing potential binding interactions with enzymes and receptors involved in metabolic pathways. These virtual studies suggest that the compound may exhibit inhibitory effects on key enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.

In vitro studies have begun to validate these computational predictions. Initial assays have shown that derivatives of this compound demonstrate moderate activity against certain cancer cell lines, suggesting a possible role in oncology research. The pyrazole-sulfonyl-piperazine core has been particularly highlighted as a region responsible for much of the observed bioactivity. Further optimization of this scaffold could lead to the discovery of more potent and selective inhibitors.

The synthesis of 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile presents unique challenges due to its intricate structure. Multi-step synthetic routes involving cyclization, sulfonylation, and condensation reactions have been employed to construct the desired framework. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making it feasible to produce larger quantities for downstream applications.

One of the most exciting aspects of this compound is its potential application in drug discovery for neurological disorders. Piperazine derivatives have shown promise in treating conditions such as schizophrenia and depression by modulating neurotransmitter systems. The addition of a pyrazole-sulfonyl group may enhance binding affinity to specific receptors while minimizing side effects associated with older generations of antipsychotic drugs. Preclinical studies are underway to explore these possibilities further.

The role of nitrile groups in medicinal chemistry cannot be overstated. These functional groups not only contribute to the overall charge distribution but also serve as handles for further chemical modifications. In the case of 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile, the nitrile group could be hydrolyzed to an amide or converted into an acid chloride, enabling diversification of the molecular library for high-throughput screening.

Environmental considerations are also critical when evaluating new chemical entities like this one. The synthesis and application of 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile must be conducted with an emphasis on sustainability. Green chemistry principles are being incorporated into synthetic routes to minimize waste and reduce reliance on hazardous reagents. Efforts are underway to develop biodegradable analogs that retain biological activity while being environmentally friendly.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like 3-ethoxy-2-[4-(1H-pyrazole-3-sulfonyl)piperazine-1-carbonyl]prop-2-enenitrile will play a crucial role in shaping next-generation therapeutics.